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An In-Depth Technical Guide to the Spectroscopic Data of Allyl Anthranilate

Introduction

Allyl anthranilate (prop-2-en-1-yl 2-aminobenzoate) is an organic compound classified as a
benzoic acid ester.[1] With the chemical formula C10H11NO2, it is recognized for its floral, grape,
and green aroma, finding use in the flavor and fragrance industry.[1][2] A thorough
understanding of its molecular structure is paramount for quality control, reaction monitoring,
and ensuring its purity. Spectroscopic techniques such as Nuclear Magnetic Resonance
(NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for
the unambiguous structural elucidation and characterization of this molecule.

This guide provides a detailed analysis of the spectroscopic data of Allyl anthranilate, offering
insights into the interpretation of its spectra and the experimental protocols for data acquisition.
The information presented herein is intended for researchers, scientists, and professionals in
drug development and analytical chemistry who require a comprehensive understanding of this
compound's spectroscopic profile.
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Molecular Structure and Analysis Workflow

A clear visualization of the molecular structure is fundamental to interpreting its spectroscopic
data. The workflow for a comprehensive analysis involves a multi-technique approach to
elucidate the different aspects of the molecular structure.

Caption: Molecular Structure of Allyl Anthranilate.
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Caption: General workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of
a molecule. For Allyl anthranilate, *H and 13C NMR provide detailed information about the

chemical environment of each proton and carbon atom.

'H NMR Data (Predicted)

The proton NMR spectrum of Allyl anthranilate will exhibit characteristic signals for both the
aromatic and allyl moieties. The predicted chemical shifts () in ppm relative to a TMS standard
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are presented below. These predictions are based on the analysis of similar structures.[3][4][5]

[EIL71[811°]

Protons Predicted 8 Multiplicity Integration Assignment
(ppm)

H-a 5.90-6.10 ddt 1H -CH=

H-b, H-c 5.20-5.40 m 2H =CH:z

H-d 4,60 -4.70 dt 2H -O-CHz2-

H-e 4,50 - 5.50 brs 2H -NH:2

H-f 7.80-7.90 dd 1H Ar-H

H-g 6.60 - 6.70 d 1H Ar-H

H-h 7.20-7.30 t 1H Ar-H

H-i 6.50 - 6.60 t 1H Ar-H

3C NMR Data (Predicted)

The 13C NMR spectrum provides information on the different carbon environments in Allyl
anthranilate. Predicted chemical shifts are based on data from analogous compounds.[10][11]
[12][13][14]
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Carbon Predicted & (ppm) Assighment
C-1 168 - 170 C=0

C-2 150 - 152 Ar-C-NH:z
C-3 110- 112 Ar-C

C-14 134 - 136 Ar-CH
C-5 116 -118 Ar-CH
C-6 131-133 Ar-CH
C-7 115- 117 Ar-CH
C-8 65 - 67 -O-CHa-
C-9 132-134 -CH=
C-10 118 - 120 =CH:z

Interpretation of NMR Spectra

The *H NMR spectrum is characterized by distinct regions. The downfield region (6.5-8.0 ppm)
corresponds to the aromatic protons. The ortho-disubstituted pattern of the benzene ring leads
to complex splitting. The proton ortho to the ester group (H-f) is expected to be the most
deshielded. The allyl group protons appear in the region of 4.6-6.1 ppm. The methine proton (-
CH=) will appear as a multiplet due to coupling with the terminal vinyl protons and the
methylene protons. The terminal vinyl protons (=CHz) will also show complex splitting due to
geminal and vicinal coupling.[4] The methylene protons adjacent to the ester oxygen (-O-CHz-)
are deshielded and appear around 4.6-4.7 ppm. The broad singlet for the amine protons (-NH2)
can vary in chemical shift and may exchange with D20.

In the 13C NMR spectrum, the carbonyl carbon of the ester is the most downfield signal (168-
170 ppm). The aromatic carbons appear between 110 and 152 ppm, with the carbon attached
to the amino group being the most shielded among the substituted carbons. The allyl group
carbons are observed with the -O-CHz- carbon around 65-67 ppm, the -CH= carbon at 132-134
ppm, and the =CHz carbon at 118-120 ppm.
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Experimental Protocol for NMR Spectroscopy

Sample Preparation: Dissolve 5-10 mg of Allyl anthranilate in approximately 0.7 mL of a
deuterated solvent (e.g., CDCIs) in a standard 5 mm NMR tube.

Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Tune and shim the
instrument to ensure homogeneity of the magnetic field.

IH NMR Acquisition:
o Acquire a standard one-pulse *H NMR spectrum.

o Typical parameters: spectral width of 12-16 ppm, 32-64 scans, relaxation delay of 1-2
seconds, and a 30-45 degree pulse angle.

13C NMR Acquisition:
o Acquire a proton-decoupled 13C NMR spectrum.

o Typical parameters: spectral width of 200-220 ppm, 1024 or more scans (due to the low
natural abundance of 13C), and a relaxation delay of 2-5 seconds.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the acquired Free Induction Decay (FID). Calibrate the chemical shifts using the residual
solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation at specific wavenumbers.

IR Data

The IR spectrum of Allyl anthranilate will show characteristic absorption bands for the ester,

amine, aromatic, and alkene functional groups.[15]
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Wavenumber (cm~?) Intensity Assignment

N-H stretch (asymmetric and

3400 - 3500 Medium ]

symmetric)

) =C-H stretch (aromatic and

3000 - 3100 Medium

alkene)
2850 - 3000 Medium -C-H stretch (aliphatic)
1710-1730 Strong C=0 stretch (ester)
1600 - 1620 Medium C=C stretch (aromatic)
1640 - 1650 Medium-Weak C=C stretch (alkene)
1200 - 1300 Strong C-O stretch (ester)
1000 - 1100 Strong C-O stretch (ester)

C-H bend (ortho-disubstituted
750 - 800 Strong

aromatic)

Interpretation of IR Spectrum

The most prominent peak in the IR spectrum will be the strong absorption from the ester
carbonyl (C=0) stretch around 1710-1730 cm~1. The presence of the primary amine is
confirmed by two medium intensity peaks in the 3400-3500 cm~1 region corresponding to the
asymmetric and symmetric N-H stretching vibrations. The aromatic and alkene =C-H stretches
are observed just above 3000 cm~1. The two strong C-O stretching bands of the ester group
are expected in the 1000-1300 cm~* region. The out-of-plane C-H bending vibration for the
ortho-disubstituted aromatic ring will give a strong band in the 750-800 cm~1 range.

Experimental Protocol for IR Spectroscopy

o Sample Preparation: For a liquid sample like Allyl anthranilate, a thin film can be prepared
by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

e Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

» Data Acquisition:

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b045369/docs?utm_src=pdf-body#spectroscopic-data-of-allyl-anthranilate-nmr-ir-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Record a background spectrum of the clean salt plates.
o Place the sample in the spectrometer and record the sample spectrum.

o Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of
4000-400 cm~2.

» Data Processing: The instrument software automatically subtracts the background spectrum
from the sample spectrum to generate the final IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification and structural elucidation.

MS Data

The mass spectrum of Allyl anthranilate can be obtained using Gas Chromatography-Mass
Spectrometry (GC-MS) with Electron lonization (EI).[1][16]

m/z Relative Intensity Possible Fragment

177 High [M]* (Molecular lon)

120 High [M - C3sHsO]* or [C7HsNO]*
92 Medium [CeHeN]*

41 High [CsHs]* (Allyl cation)

Interpretation of MS Spectrum

The molecular ion peak ([M]*) is expected at an m/z of 177, corresponding to the molecular
weight of Allyl anthranilate (C10H11:NO2).[16] A common fragmentation pathway for esters is
the cleavage of the C-O bond, leading to the formation of an acylium ion. In this case, the loss
of the allyloxy radical would result in a fragment with m/z 120. Another significant fragmentation
is the loss of the allyl group, which can lead to various rearrangements. The allyl cation itself is
a stable carbocation and is expected to be observed at m/z 41.[17]
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Experimental Protocol for Mass Spectrometry (GC-MS)

Sample Preparation: Prepare a dilute solution of Allyl anthranilate (e.g., 1 mg/mL) in a
volatile organic solvent such as dichloromethane or ethyl acetate.

Instrument Setup: Use a GC-MS system equipped with a suitable capillary column (e.g., a
non-polar column like DB-5).

GC Method:
o Set the injector temperature to 250 °C.

o Use a temperature program for the oven, for example, starting at 50 °C, holding for 2
minutes, then ramping up to 280 °C at a rate of 10 °C/min.

o Use helium as the carrier gas.

MS Method:

o Use Electron lonization (El) at 70 eV.

o Set the ion source temperature to 230 °C and the quadrupole temperature to 150 °C.
o Scan a mass range of m/z 40-400.

Data Analysis: Identify the peak corresponding to Allyl anthranilate in the total ion
chromatogram and analyze its mass spectrum.

Conclusion

The spectroscopic characterization of Allyl anthranilate through NMR, IR, and MS provides a

comprehensive understanding of its molecular structure. The combination of these techniques

allows for the unambiguous identification of its functional groups, the mapping of its carbon-

hydrogen framework, and the confirmation of its molecular weight and fragmentation patterns.

The data and protocols presented in this guide serve as a valuable resource for researchers

and scientists working with this compound, ensuring its accurate identification and quality

assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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